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Introduction

COHO000 is a potent, allosteric, and irreversible covalent inhibitor of the SUMO-activating
enzyme (SUMO EL1), a critical component of the SUMOylation pathway.[1] It exhibits high
selectivity for SUMOylation over ubiquitylation and demonstrates anti-proliferative activity in
cancer cells.[1] COH000 covalently modifies Cysteine 30 (Cys30) on the Uba2 (also known as
SAE?2) subunit of the SUMO E1 heterodimer, locking the enzyme in an inactive conformation.
[2] Accurate determination of COHO000 target engagement within a cellular context is crucial for
understanding its mechanism of action, validating its therapeutic window, and guiding further
drug development.

These application notes provide detailed protocols for three key methods to detect and quantify
the engagement of COHO000 with its cellular target, SUMO E1. The described techniques are:

o Cellular Thermal Shift Assay (CETSA™): To confirm direct binding of COH000 to SUMO E1
in intact cells.
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e Immunoprecipitation and Western Blotting: To assess the inhibition of SUMO E1 activity by

monitoring the formation of SUMO-E2 (Ubc9) conjugates.

e Mass Spectrometry-Based Proteomics: For unambiguous identification of the covalent
modification of Uba2 by COH000 at the peptide level.

Quantitative Data Summary

The following table summarizes the available quantitative data for COH000.

Parameter Value Species/System Reference
IC50 (in vitro )
) 0.2 uM In vitro [1]
SUMOylation)
>500-fold for
Selectivity SUMOylation over In vitro [1]
ubiquitylation

Signaling Pathway and Experimental Workflow

Diagrams

SUMOylation Signaling Pathway

The following diagram illustrates the SUMOylation cascade, highlighting the role of SUMO E1
(SAE1/Uba?2), the direct target of COH000.
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Caption: The SUMOylation cascade and the inhibitory action of COH000 on SUMO E1.

Experimental Workflow: Cellular Thermal Shift Assay
(CETSA™)

This diagram outlines the workflow for assessing COHO000 target engagement using CETSA™.
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CETSA™ Experimental Workflow
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Caption: Workflow for CETSA™ to determine COHO000 target engagement.
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Protocol 1: Cellular Thermal Shift Assay (CETSA™)

This protocol describes how to perform a CETSA™ experiment to demonstrate the direct
binding of COHO000 to the Uba2 subunit of SUMO EL1 in intact cells. Ligand binding stabilizes
the target protein, resulting in a higher melting temperature.

Materials

e Cell line of interest (e.g., HCT116, HelLa)
o Complete cell culture medium

o COHO000 (stock solution in DMSO)

e Vehicle control (DMSO)

e Phosphate-buffered saline (PBS)

» Protease inhibitor cocktall

» Antibodies:

o Primary antibody: Rabbit anti-UBA2/SAE2 (Several commercial sources are available,
e.g., Cell Signaling Technology #5293, Abcam ab185955).

o Secondary antibody: HRP-conjugated anti-rabbit IgG
e Laemmli sample buffer
e SDS-PAGE gels
 PVDF membrane
o Western blot reagents and equipment

e Thermal cycler or heating block

Experimental Protocol
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e Cell Culture and Treatment:
o Seed cells in appropriate culture vessels and grow to 70-80% confluency.

o Treat cells with the desired concentration of COH000 (e.g., 1-10 uM) or vehicle (DMSO)
for the desired time (e.g., 1-4 hours) in complete medium.

e Cell Harvesting and Lysis:
o Harvest cells by scraping and wash twice with ice-cold PBS containing protease inhibitors.

o Resuspend the cell pellet in PBS with protease inhibitors to a final concentration of 1-5 x
1077 cells/mL.

o Aliquot the cell suspension (50-100 pL per temperature point) into PCR tubes.
e Heating Step:

o Heat the aliquots at a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for 3
minutes in a thermal cycler. Include an unheated control (room temperature).

e Cell Lysis and Separation of Soluble Fraction:

o Lyse the cells by three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water
bath.

o Clarify the lysates by centrifugation at 20,000 x g for 20 minutes at 4°C to pellet the
precipitated proteins.

o Carefully collect the supernatant containing the soluble protein fraction.
o Western Blot Analysis:

o Determine the protein concentration of the soluble fractions.

o Normalize the protein concentration for all samples.

o Add Laemmli sample buffer and heat at 95°C for 5 minutes.
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o Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

o Block the membrane and probe with a primary antibody against Ubaz2, followed by an
HRP-conjugated secondary antibody.

o Develop the blot using an enhanced chemiluminescence (ECL) substrate and image the
bands.

Data Analysis and Expected Results

e Quantify the band intensity of Uba2 for each temperature point in both the vehicle- and
COHO000-treated samples.

» Normalize the intensity of each band to the intensity of the unheated control for each
treatment group.

» Plot the normalized band intensity as a function of temperature to generate melting curves.

e A positive result is indicated by a rightward shift in the melting curve for the COHO000-treated
sample compared to the vehicle-treated sample, demonstrating stabilization of Uba2 upon
COHO000 binding.

Protocol 2: Immunoprecipitation and Western
Blotting for SUMO-E2 Conjugate

This protocol assesses the functional consequence of COHO000 binding to SUMO E1 by
measuring the level of the downstream SUMO-Ubc9 (E2) thioester conjugate. Inhibition of
SUMO E1 by COH000 will prevent the transfer of SUMO to Ubc9, leading to a decrease in the
SUMO-Ubc9 conjugate.

Materials

e Cell line of interest
o Complete cell culture medium

o COHO000 (stock solution in DMSO)
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e Vehicle control (DMSO)

 Lysis buffer (e.g., RIPA buffer) containing N-ethylmaleimide (NEM) to inhibit de-SUMOylating
enzymes (SENPs)

» Protease inhibitor cocktall
» Antibodies:
o Primary antibody for immunoprecipitation: Anti-Ubc9 antibody
o Primary antibody for Western blotting: Anti-SUMO-2/3 antibody
o Secondary antibody: HRP-conjugated anti-rabbit or anti-mouse IgG
o Protein A/G agarose beads
o Laemmli sample buffer
o SDS-PAGE gels (non-reducing conditions may be necessary to preserve the thioester bond)
 PVDF membrane

o Western blot reagents and equipment

Experimental Protocol

e Cell Treatment and Lysis:
o Treat cells with a dose-range of COH000 or vehicle (DMSO) as described in Protocol 1.

o Wash cells with ice-cold PBS and lyse with lysis buffer containing NEM and protease
inhibitors.

o Clarify the lysate by centrifugation.
e Immunoprecipitation of Ubc9:

o Pre-clear the cell lysate with protein A/G agarose beads.
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o Incubate the pre-cleared lysate with an anti-Ubc9 antibody overnight at 4°C.
o Add protein A/G agarose beads and incubate for an additional 2-4 hours.

o Wash the beads extensively with lysis buffer.

e Western Blot Analysis:
o Elute the immunoprecipitated proteins from the beads by boiling in Laemmli sample buffer.
o Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

o Probe the membrane with an anti-SUMO-2/3 antibody to detect the SUMO-Ubc9
conjugate.

o Also, probe a separate blot of the input lysates with antibodies against Ubc9 and SUMO-
2/3 to ensure equal loading and expression levels.

Data Analysis and Expected Results

e Aband corresponding to the molecular weight of the SUMO-Ubc9 conjugate should be
visible in the vehicle-treated sample.

o Adose-dependent decrease in the intensity of the SUMO-Ubc9 conjugate band is expected
in the COHO000-treated samples, indicating inhibition of SUMO EL1 activity.

Protocol 3: Mass Spectrometry-Based Identification
of Covalent Modification

This protocol provides a workflow for the direct identification of the covalent adduct formed
between COH000 and the Uba2 subunit of SUMO EL1 in cells.

Materials

e Cell line of interest

« COHO000
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 Lysis buffer (e.g., 8 M urea in a suitable buffer)
 Dithiothreitol (DTT)

o lodoacetamide (IAA)

o Trypsin (mass spectrometry grade)

» Reagents for solid-phase extraction (SPE) for peptide cleanup

e LC-MS/MS system

Experimental Protocol

e Cell Treatment and Protein Extraction:

o Treat a large number of cells (e.g., 1-5 x 10"8) with a high concentration of COHO000 (e.g.,
10-50 uM) to ensure a detectable level of target modification. Include a vehicle-treated
control.

o Harvest and lyse the cells in a denaturing lysis buffer (e.g., 8 M urea).
» Protein Digestion:
o Reduce the protein disulfide bonds with DTT and alkylate the free cysteines with IAA.
o Dilute the urea concentration and digest the proteins with trypsin overnight.
o Peptide Cleanup:
o Acidify the peptide mixture and desalt using a C18 SPE cartridge.
o Elute and dry the peptides.
e LC-MS/MS Analysis:
o Resuspend the peptides in a suitable solvent for LC-MS/MS analysis.

o Analyze the peptide mixture using a high-resolution mass spectrometer.
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o Acquire data in a data-dependent acquisition (DDA) mode, targeting precursor ions for
fragmentation.

Data Analysis and Expected Results

e Search the MS/MS data against a human protein database using a suitable search engine

(e.g., MaxQuant, Proteome Discoverer).

 Include a variable modification in the search parameters corresponding to the mass of
COHO000 on cysteine residues.

o The expected result is the identification of a peptide from Uba2 containing Cys30 with a
mass shift corresponding to the addition of COH000.

e The MS/MS spectrum of the modified peptide should show fragment ions that confirm the
sequence of the peptide and the location of the modification on Cys30.

Conceptual Approach for a Competitive Binding
Assay

Due to the allosteric and covalent nature of COH000, a standard competitive binding assay is
challenging to implement without a specific tool compound. However, a conceptual approach
could be developed based on the principles of activity-based protein profiling (ABPP).

Workflow Diagram: Competitive ABPP for COH000
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Competitive ABPP Workflow for COHO00
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Caption: Conceptual workflow for a competitive ABPP to assess COH000 target engagement.
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Principle and Requirements

This method would require the synthesis of a probe molecule that is structurally similar to
COHO000 but contains a bioorthogonal handle, such as an alkyne group. This "Alkyne-Probe"
would be expected to bind to the same allosteric site on Uba2 and react with Cys30.

o Pre-treatment: Cells would be pre-treated with COH000, which would occupy the allosteric
binding site on Uba2.

e Probe Treatment: Subsequently, the cells would be treated with the Alkyne-Probe. In the
COHO000-treated cells, the binding of the Alkyne-Probe to Uba2 would be blocked.

e Lysis and Click Chemistry: After cell lysis, a reporter tag, such as biotin-azide, would be
attached to the alkyne handle of the probe via click chemistry.

o Enrichment and Detection: Biotinylated proteins would be enriched using streptavidin beads,
and the amount of Uba2 pulled down would be quantified by Western blotting. A decrease in
the amount of Uba2 pulled down in the COHO000-treated cells compared to the vehicle-
treated cells would indicate target engagement.

This approach would provide a semi-quantitative measure of COHO000 target engagement in a
cellular context. The development of a suitable probe is a prerequisite for this assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. In Vitro SUMOylation Assay to Study SUMO E3 Ligase Activity - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. Molecular mechanism of a covalent allosteric inhibitor of SUMO EL1 activating enzyme -
PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Detecting COH000
Target Engagement in Cells]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 13/14 Tech Support


https://www.benchchem.com/product/b15572618/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/product/b15572618/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/product/b15572618/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/product/b15572618/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/product/b15572618/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/product/b15572618?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5912215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5912215/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279746/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6279746/
https://www.benchchem.com/product/b15572618/docs#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/product/b15572618/docs#application-notes-and-protocols-for-detecting-coh000-target-engagement-in-cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b15572618/docs#application-notes-and-protocols-for-
detecting-coh000-target-engagement-in-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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